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Compound of Interest

Compound Name: (2-Chloroethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data
for (2-Chloroethyl)benzene (also known as phenethyl chloride). Due to its role as a versatile
intermediate in the synthesis of pharmaceuticals and other fine chemicals, a thorough
understanding of its thermodynamic properties is crucial for process design, safety analysis,
and reaction optimization. This document summarizes key physical and thermochemical
properties, details relevant experimental protocols, and visualizes associated chemical

pathways.

Core Thermochemical and Physical Data

(2-Chloroethyl)benzene is a colorless to slightly yellow liquid.[1] While a complete set of
experimentally determined thermochemical data is not publicly available, this section compiles
the existing physical properties and provides context for estimating the missing thermochemical
values through comparison with structurally similar compounds like ethylbenzene.

Table 1: Physical Properties of (2-Chloroethyl)benzene
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Property Value Reference
Molecular Formula CsHoCl [1]
Molecular Weight 140.61 g/mol [1]

CAS Number 622-24-2

Boiling Point 82-84 °C at 16 mmHg [2]

220-221 °C (literature)

Melting Point -60 °C [1][3]
Density 1.069 g/mL at 25 °C [2]
Refractive Index n20/D 1.53 [2]
Flash Point 64 °C (closed cup)

Water Solubility 0.1g/Lat20°C [1]

Table 2: Thermochemical Data of (2-Chloroethyl)benzene

Temperature
Property Value (kJ/mol) K) Method Reference
Enthalpy of Based on data
Vaporization 53.1 368 from 356 to 480 [4]
(AvapH) K

Based on data
51.7 368 from 356 to 380 [4]
K

Note on Missing Data: Explicit, experimentally determined values for the standard enthalpy of
formation (AfH°gas), standard molar entropy (S°), and ideal gas heat capacity (Cp,gas) for (2-
Chloroethyl)benzene are not readily available in the public domain. The NIST WebBook
suggests that such data may be available through their subscription-based Thermo Tables.[5]
For context, the NIST WebBook provides extensive thermochemical data for the related
compound, ethylbenzene.[6][7][8]
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Experimental Protocols

A detailed experimental protocol for determining the thermochemical data of (2-
Chloroethyl)benzene is not available in the reviewed literature. However, this section
describes the general principles of relevant experimental technigques and outlines the
documented synthesis and pyrolysis methods for this compound.

General Calorimetry for Thermochemical Data
Determination

The determination of thermochemical properties such as enthalpy of formation and heat
capacity relies on calorimetric techniques.

o Adiabatic Calorimetry: This method is commonly used to measure heat capacities of solids
and liquids. The sample is placed in a calorimeter that is thermally isolated from its
surroundings. A known amount of electrical energy is supplied to the sample, and the
resulting temperature increase is measured. The heat capacity is then calculated from these
values. The heat capacity of glassy and liquid toluene and ethylbenzene, for instance, were
measured using this technique.

e Combustion Calorimetry: To determine the enthalpy of formation, the enthalpy of combustion
is often measured using a bomb calorimeter. The substance is ignited in a high-pressure
oxygen atmosphere within a sealed container (the "bomb"). The heat released by the
combustion reaction is absorbed by the surrounding water bath, and the temperature change
of the bath is measured.

» Vaporization Calorimetry: The enthalpy of vaporization can be determined by measuring the
heat required to vaporize a known amount of substance at a constant temperature and
pressure.

Synthesis of (2-Chloroethyl)benzene

A common laboratory-scale synthesis of (2-Chloroethyl)benzene involves the chlorination of
ethylbenzene.[9]

Procedure:
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o Ethylbenzene is heated to its boiling point in a three-necked flask equipped with a mercury
immersion lamp (or external photolamp), a gas inlet tube, and a reflux condenser.

o Astream of dried chlorine gas is passed through the boiling ethylbenzene. The reaction is
irradiated with UV light to facilitate the chlorination.

e The reaction is monitored by the increase in weight of the reaction mixture or by the boiling
point of the liquid.

e Upon completion, the reaction product is fractionated under vacuum to purify the (2-
Chloroethyl)benzene.

An alternative method involves the reaction of ethylbenzene with sulfuryl chloride in the
presence of a radical initiator like benzoyl peroxide or azo-bis-isobutyronitrile.[9]

Chemical Pathways

The following diagrams illustrate the synthesis and thermal decomposition pathways of (2-
Chloroethyl)benzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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